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Compound of Interest

Compound Name: 2-Hydroxyethyl benzoate

Cat. No.: B041798

Essential Safety and Handling Guide for 2-
Hydroxyethyl Benzoate

FOR IMMEDIATE USE BY RESEARCHERS, SCIENTISTS, AND DRUG DEVELOPMENT
PROFESSIONALS

This guide provides critical safety and logistical information for the handling of 2-Hydroxyethyl
benzoate (CAS No. 94-33-7). The following procedures are designed to ensure the safe
handling, use, and disposal of this compound in a laboratory setting, minimizing risks and
promoting a secure work environment.

Hazard Identification and Personal Protective Equipment
(PPE)

2-Hydroxyethyl benzoate is classified with the following hazards:

Harmful if swallowed (Acute toxicity, oral - Category 4)[1]

Causes skin irritation (Skin corrosion/irritation - Category 2)[1]

Causes serious eye irritation (Serious eye damage/eye irritation - Category 2)[1]

May cause respiratory irritation (Specific target organ toxicity, single exposure; Respiratory
tract irritation - Category 3)[1]
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Consistent and proper use of Personal Protective Equipment (PPE) is the primary defense
against potential exposure. The following PPE is mandatory when handling 2-Hydroxyethyl
benzoate.
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Protection Level Equipment Specifications & Rationale

Must conform to OSHA's 29
CFR 1910.133 or European
o Standard EN166. Provides
Safety glasses with side

. ) . crucial protection against
Eye and Face Protection shields or chemical splash

| splashes and airborne
goggles

particles. A face shield should
be worn in situations with a

higher risk of splashing.

Nitrile or neoprene gloves are
recommended for handling
aromatic esters. Always
inspect gloves for integrity
before each use and practice
proper glove removal
techniques to avoid skin

Hand Protection Chemical-resistant gloves contact. Whle -specn‘lc
breakthrough times for 2-
Hydroxyethyl benzoate are not
readily available, nitrile is
generally not recommended
for prolonged contact with
esters[2][3]. Double gloving
can provide additional

protection.

A standard laboratory coat
should be worn and kept fully
buttoned to protect against
skin contact. For larger

Skin and Body Protection Laboratory coat quantities or when there is a
significant risk of splashing, a
chemically resistant apron or
coveralls should be

considered.
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If there is a risk of generating
aerosols or if working in a
poorly ventilated area, a
NIOSH/MSHA or European
Standard EN 149 approved

respirator with an organic

Not generally required under
Respiratory Protection normal laboratory use with

adequate ventilation

vapor cartridge should be

used.

Operational Plan: A Step-by-Step Handling Protocol

A systematic approach to handling 2-Hydroxyethyl benzoate is crucial for maintaining a safe
laboratory environment.

Engineering Controls:
o Always handle this compound in a well-ventilated area.
e The use of a chemical fume hood is strongly recommended to minimize inhalation exposure.

e Ensure that an eyewash station and safety shower are readily accessible and have been
recently tested.

Pre-Handling Procedure:

» Risk Assessment: Before beginning any new procedure, conduct a thorough risk
assessment.

o Information Review: Review the Safety Data Sheet (SDS) for 2-Hydroxyethyl benzoate.
e PPE Check: Ensure all required PPE is available, in good condition, and fits correctly.

o Area Preparation: Designate a specific area for handling the chemical and ensure it is clean
and uncluttered.

Handling Procedure:

o Don PPE: Put on all required personal protective equipment as outlined in the table above.
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o Dispensing: Carefully dispense the required amount of 2-Hydroxyethyl benzoate, avoiding
splashes and the generation of aerosols.

» Container Management: Keep containers of 2-Hydroxyethyl benzoate tightly closed when
not in use.

» Avoiding Contamination: Do not eat, drink, or smoke in the designated work area. Wash
hands thoroughly with soap and water after handling the compound, even if gloves were
worn.

Disposal Plan: A Step-by-Step Guide

Proper disposal of 2-Hydroxyethyl benzoate and contaminated materials is critical to prevent
environmental contamination and ensure regulatory compliance.

Waste Collection:

» Designated Waste Container: All waste materials, including unused 2-Hydroxyethyl
benzoate, contaminated gloves, pipette tips, and absorbent materials, must be collected in a
designated, properly labeled, and sealed hazardous waste container.

e Labeling: The waste container must be clearly labeled with "Hazardous Waste" and the full
chemical name: "2-Hydroxyethyl benzoate".

Disposal Procedure:

e Segregation: Do not mix this waste with other waste streams unless explicitly permitted by
your institution's hazardous waste management plan.

o Storage: Store the sealed hazardous waste container in a designated, well-ventilated, and
secure area away from incompatible materials.

o Contact EHS: Contact your institution's Environmental Health and Safety (EHS) office to
arrange for the pickup and disposal of the hazardous waste.

o Documentation: Maintain a record of the waste generated, including the amount and date of
disposal.
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Emergency Procedures

Spill Response:

e Minor Spill: For a small spill, alert others in the immediate area. Wearing appropriate PPE,
absorb the spill with an inert material such as vermiculite or sand. Collect the absorbed
material into a sealed container for hazardous waste disposal. Clean the spill area with soap
and water.

e Major Spill: For a large spill, evacuate the area immediately and alert your supervisor and
institutional safety officer. Prevent entry to the area and wait for trained emergency response
personnel.

First Aid Measures:

 |If Swallowed: Call a POISON CENTER or doctor/physician if you feel unwell. Rinse mouth.
Do NOT induce vomiting[1].

« If on Skin: Wash with plenty of soap and water. If skin irritation occurs, get medical
advice/attention. Take off contaminated clothing and wash it before reuse[1].

« If Inhaled: Remove the person to fresh air and keep them at rest in a position comfortable for
breathing. Call a POISON CENTER or doctor/physician if you feel unwell[1].

 If in Eyes: Rinse cautiously with water for several minutes. Remove contact lenses if present
and easy to do — continue rinsing. If eye irritation persists, get medical advice/attention[1].

Visual Workflow for PPE Selection and Use

The following diagram outlines the decision-making process for selecting and using appropriate
Personal Protective Equipment when handling 2-Hydroxyethyl benzoate.
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Caption: PPE selection and handling workflow for 2-Hydroxyethyl benzoate.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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